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Abstract

Procymidone is a systemic dicarboximide fungicide with both protective and curative
properties against a range of fungal pathogens, particularly Botrytis, Sclerotinia, and Monilia
species.[1][2] Its integration into Pest Management (IPM) programs requires a thorough
understanding of its mechanism of action, application protocols, potential for resistance
development, and effects on non-target organisms. These notes provide detailed protocols and
data for researchers and agricultural scientists utilizing procymidone.

Introduction to Procymidone

Procymidone, N-(3,5-dichlorophenyl)-1,2-dimethylcyclopropane-1,2-dicarboximide, is a post-
harvest and pre-harvest fungicide used on a wide variety of crops, including grapes, stone fruit,
strawberries, vegetables, and ornamentals.[2][3][4] As a systemic fungicide, it is absorbed by
the plant, primarily through the roots and foliage, and translocated to other parts like leaves
and flowers.[2] It acts by inhibiting the germination of fungal spores and the growth of
mycelium.[3] Due to the risk of resistance development, its use in an IPM program should be
strategic, often in rotation with fungicides that have different modes of action.[5]

Chemical and Physical Properties
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A summary of the key properties of procymidone is presented in Table 1. This data is essential

for understanding its environmental fate and behavior.

Property Value Reference
Common Name Procymidone

Chemical Class Dicarboximide Fungicide

Chemical Formula C13H11Cl2NO2 [4]

Molar Mass

284.138 g/mol

[4]

Appearance

Colourless crystalline solid

Water Solubility

2.4 mg/L at 20°C (practically

insoluble)
Log P (octanol-water) 3.3
Vapour Pressure 2.3x1075 Pa

Hydrolysis

Rapid at pH 7.0 and 9.0

Photolysis Half-life

8 days (under sunlight)

Mechanism of Action

Procymidone's primary mode of action is the disruption of the osmotic signal transduction

pathway in fungi. It specifically affects the mitogen-activated protein (MAP) kinase and a

histidine kinase involved in this pathway, leading to an inability to regulate osmotic stress. This

disruption inhibits spore germination and mycelial growth.[3] Some evidence also suggests it

inhibits triglyceride synthesis, which is crucial for fungal cell membrane integrity and function.[6]

Resistance to procymidone in fungi like Botrytis cinerea is often linked to point mutations in

the histidine kinase gene, specifically BcBos1.[7] These mutations can reduce the binding

affinity of the fungicide to its target protein, rendering it less effective.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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